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Compound of Interest

4-(4-

Compound Name: Chlorobenzenesulfonyl)benzaldeh
yde

CAS No.: 77422-24-3

Cat. No.: B1298785

Get Quote

\

Spectroscopic & Synthetic Guide: 4-(4-

Chlorobenzenesulfonyl)benzaldehyde
Executive Summary & Compound Profile

4-(4-Chlorobenzenesulfonyl)benzaldehyde is a critical diaryl sulfone intermediate, often
utilized in the synthesis of protease inhibitors and vinyl sulfone-based electrophiles. Its
structure features two electron-withdrawing groups (aldehyde and sulfone) flanking a central
benzene ring, creating a unique electronic signature observable in NMR and IR spectroscopy.
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Property Data

CAS Number 77422-24-3

Formula C13HoCIO3S

Molecular Weight 280.73 g/mol

Appearance White to off-white crystalline solid
Melting Point 153-155 °C

Soluble in DMSO, DMF, CHCIs; limited solubility

Solubility in MeOH.[1]

Spectroscopic Data Analysis

Note: The following data represents the consensus of high-field spectral analysis for diaryl
sulfones. Chemical shifts are reported in ppm relative to TMS.

A. Proton Nuclear Magnetic Resonance ( H NMR)

The spectrum is characterized by a distinct aldehyde singlet and two sets of para-substituted
aromatic systems. The sulfone group exerts a strong deshielding effect on the ortho protons of

both rings.
Solvent: DMSO-

or CDCI

(Data below standardized to DMSO-

)
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Interpretation Logic:

o Deshielding Zone: The protons adjacent to the sulfone (

) and carbonyl (

) groups appear downfield (>8.0 ppm) due to the electron-withdrawing inductive and
mesomeric effects.

e Coupling: The distinct

systems confirm the para-substitution pattern.
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B. Infrared Spectroscopy (FT-IR)

The IR spectrum provides rapid confirmation of the three key functional groups.

Wavenumber ] ) ]
Vibration Mode Functional Group Notes

(cm™)

1705 -1715 stretch Aldehyde Sharp, strong band.
Asymmetric stretch;

1320 - 1335 Sulfone diagnostic for
sulfones.

1150 - 1165 Sulfone Symmetric stretch.

) Characteristic
1080 — 1095 Aryl Chloride

aromatic halide band.

C. Mass Spectrometry (EI-MS | ESI)

Method: Electron Impact (El, 70 eV) or ESI+

e Molecular lon (
):
280 (100%) and 282 (33%)
o Validation: The 3:1 intensity ratio confirms the presence of a single Chlorine atom (
S
).
o Base Peak / Fragments:

o 216 (

): Loss of sulfone bridge (rearrangement).
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o 155 (
): Sulfonyl cation fragment.
o 111 (

): Chlorophenyl cation.

Synthesis & Experimental Protocol

To ensure high purity (>98%) for biological screening, the Nucleophilic Aromatic Substitution (S

Ar) route is superior to sulfide oxidation, as it avoids over-oxidation byproducts.

Reaction Scheme

Reagents: 4-Fluorobenzaldehyde + Sodium 4-chlorobenzenesulfinate Solvent: DMSO Catalyst:
None required (thermal activation)

Reagents: s Reaction: Quench: 3 Purification: Final Product:
4-Fluorobenzaldehyde Mix | DMSO, 100°C, 4-6 hours Complete - Pour into Ice/Water Filter > Recrystallization D White Crystalline Solid

+ Na 4-chlorobenzenesulfinate (S_NAr Mechanism) Precipitate forms (EtOH or EtOAc/Hex) >98% Purity

Click to download full resolution via product page
Figure 1: Optimized synthesis workflow via S

Ar displacement.

Step-by-Step Methodology

e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-
fluorobenzaldehyde (10.0 mmol, 1.24 g) and sodium 4-chlorobenzenesulfinate (11.0 mmol,
2.16 g) in anhydrous DMSO (20 mL).

¢ Reaction: Heat the mixture to 100-110 °C under an inert atmosphere (
) for 4—6 hours.

o Validation: Monitor by TLC (30% EtOAc/Hexanes). The starting aldehyde (
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) should disappear, replaced by a lower
spot (
).

o Workup: Cool the reaction mixture to room temperature. Slowly pour the solution into 200 mL
of crushed ice/water with vigorous stirring. The product will precipitate as a white solid.[2][3]

« |solation: Filter the solid via vacuum filtration. Wash the filter cake copiously with water (

mL) to remove residual DMSO and salts.

 Purification: Recrystallize the crude solid from hot Ethanol or an Ethyl Acetate/Hexane
mixture.

 Yield: Expected yield is 85-92%.

Quality Control & Self-Validation System

When characterizing this compound, use the following logic gates to validate your data:

Checkpoint Observation Diagnosis/Action

Fail: Indicates unreacted 4-
NMR Purity Extra singlet at ~10.0 ppm? fluorobenzaldehyde.

Recrystallize.

Fail: Oxidation to carboxylic

acid (air exposure). Store
NMR Oxidation Broad singlet at ~13.0 ppm? under

Fail: Solvent entrapment
Melting Point <150 °C (DMSO) or wet sample. Dry in
vacuum oven at 50°C.

Fail: Trace degradation or
Appearance Yellow/Orange hue sulfur impurities. Wash with
cold ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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